molecular formula C20H18N6O B3977880 1-phenyl-N-{1-[2-(1H-pyrazol-1-yl)phenyl]ethyl}-1H-1,2,3-triazole-5-carboxamide

1-phenyl-N-{1-[2-(1H-pyrazol-1-yl)phenyl]ethyl}-1H-1,2,3-triazole-5-carboxamide

Cat. No. B3977880
M. Wt: 358.4 g/mol
InChI Key: LMDAJKBDCNENTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-phenyl-N-{1-[2-(1H-pyrazol-1-yl)phenyl]ethyl}-1H-1,2,3-triazole-5-carboxamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as PTZ-343 and is a member of the 1,2,3-triazole family of compounds.

Mechanism of Action

The mechanism of action of 1-phenyl-N-{1-[2-(1H-pyrazol-1-yl)phenyl]ethyl}-1H-1,2,3-triazole-5-carboxamide is not fully understood. However, it has been shown to bind to metal ions such as copper, iron, and zinc. This binding results in a change in the fluorescence properties of the compound, which can be used for the detection of these metal ions.
Biochemical and Physiological Effects:
1-phenyl-N-{1-[2-(1H-pyrazol-1-yl)phenyl]ethyl}-1H-1,2,3-triazole-5-carboxamide has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and has been used in the development of new drugs for the treatment of cancer. Additionally, PTZ-343 has been shown to have neuroprotective effects and has been used in the development of new drugs for the treatment of Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

1-phenyl-N-{1-[2-(1H-pyrazol-1-yl)phenyl]ethyl}-1H-1,2,3-triazole-5-carboxamide has several advantages for lab experiments. This compound has a high fluorescence quantum yield, which makes it an excellent fluorescent probe for the detection of metal ions. Additionally, PTZ-343 has been shown to have low toxicity, which makes it an excellent candidate for the development of new drugs. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the use of 1-phenyl-N-{1-[2-(1H-pyrazol-1-yl)phenyl]ethyl}-1H-1,2,3-triazole-5-carboxamide in scientific research. One future direction is the development of new drugs for the treatment of cancer, Alzheimer's, and Parkinson's. Additionally, PTZ-343 can be used as a fluorescent probe for the detection of metal ions in biological systems. Furthermore, this compound can be used as a building block for the synthesis of new bioactive compounds. Finally, future research can focus on improving the solubility of PTZ-343 in water, which can increase its utility in aqueous solutions.
Conclusion:
In conclusion, 1-phenyl-N-{1-[2-(1H-pyrazol-1-yl)phenyl]ethyl}-1H-1,2,3-triazole-5-carboxamide is a unique chemical compound that has been widely used in scientific research. This compound has several advantages for lab experiments, including its high fluorescence quantum yield and low toxicity. Additionally, PTZ-343 has several potential applications in the development of new drugs for the treatment of various diseases. Future research can focus on improving the solubility of this compound in water and exploring new applications for PTZ-343 in scientific research.

Scientific Research Applications

1-phenyl-N-{1-[2-(1H-pyrazol-1-yl)phenyl]ethyl}-1H-1,2,3-triazole-5-carboxamide has been widely used in scientific research due to its unique properties. This compound has been used as a fluorescent probe for the detection of metal ions such as copper, iron, and zinc. It has also been used as a building block for the synthesis of various bioactive compounds. Additionally, PTZ-343 has been used in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's.

properties

IUPAC Name

3-phenyl-N-[1-(2-pyrazol-1-ylphenyl)ethyl]triazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18N6O/c1-15(17-10-5-6-11-18(17)25-13-7-12-22-25)23-20(27)19-14-21-24-26(19)16-8-3-2-4-9-16/h2-15H,1H3,(H,23,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LMDAJKBDCNENTM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1=CC=CC=C1N2C=CC=N2)NC(=O)C3=CN=NN3C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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1-phenyl-N-{1-[2-(1H-pyrazol-1-yl)phenyl]ethyl}-1H-1,2,3-triazole-5-carboxamide
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1-phenyl-N-{1-[2-(1H-pyrazol-1-yl)phenyl]ethyl}-1H-1,2,3-triazole-5-carboxamide
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1-phenyl-N-{1-[2-(1H-pyrazol-1-yl)phenyl]ethyl}-1H-1,2,3-triazole-5-carboxamide

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